Cas no 1488726-92-6 (2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride)

• Product Name: 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride
• CAS No: 1488726-92-6
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 5160912
• PubChem ID: 65013034
• Update Time: 2025-10-28

2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-(butoxymethyl)-3-methyl-
• 2-(Butoxymethyl)-3-methylbutane-1-sulfonyl chloride
• 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO3S/c1-4-5-6-14-7-10(9(2)3)8-15(11,12)13/h9-10H,4-8H2,1-3H3
• InChI Key： KOHHQFHUXNPSCA-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCCCC)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride

Comprehensive Guide to 2-(Butoxymethyl)-3-methylbutane-1-sulfonyl chloride (CAS No. 1488726-92-6): Properties, Applications, and Market Insights

2-(Butoxymethyl)-3-methylbutane-1-sulfonyl chloride (CAS No. 1488726-92-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique butoxymethyl and methylbutane substituents, has garnered attention for its versatility in chemical transformations. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in research and industry.

The molecular structure of 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride features a reactive sulfonyl chloride group, making it a valuable reagent for introducing sulfonyl functionalities into target molecules. Its lipophilic nature, attributed to the butoxymethyl side chain, enhances solubility in organic solvents, a property highly sought after in medicinal chemistry and material science. Researchers frequently employ this compound in peptide coupling reactions, polymer modifications, and as a precursor for sulfonamide derivatives.

Recent advancements in green chemistry have spotlighted 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride as a candidate for sustainable synthesis. Its efficiency in catalytic processes and compatibility with biodegradable solvents align with the global push toward eco-friendly chemical production. Industry reports highlight its growing demand in pharmaceutical intermediates, particularly for API (Active Pharmaceutical Ingredient) manufacturing, where precision and purity are paramount.

From a market perspective, the compound's niche applications in high-value chemicals and specialty materials drive its commercial relevance. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of research laboratories and industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards.

In conclusion, 2-(butoxymethyl)-3-methylbutane-1-sulfonyl chloride (CAS No. 1488726-92-6) represents a fusion of chemical innovation and practical utility. Its role in advancing organic synthesis and pharmaceutical development underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a key player in the fine chemicals sector.